Cas no 1001811-55-7 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate)

• Product Name: [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate
• CAS No: 1001811-55-7
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 5977015
• PubChem ID: 7597550
• Update Time: 2025-07-31

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• [(1-CYANOCYCLOHEXYL)(METHYL)CARBAMOYL]METHYL 2-(2,3-DIHYDRO-1H-INDEN-5-YLSULFANYL)ACETATE
• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate
• Z82139842
• AKOS008038318
• EN300-26680965
• 1001811-55-7
• [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate

• Inchi： 1S/C21H26N2O3S/c1-23(21(15-22)10-3-2-4-11-21)19(24)13-26-20(25)14-27-18-9-8-16-6-5-7-17(16)12-18/h8-9,12H,2-7,10-11,13-14H2,1H3
• InChI Key： NCFMFGQSQZYZJA-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC(N(C)C1(C#N)CCCCC1)=O)C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 386.16641387g/mol
• Monoisotopic Mass: 386.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.7Ų

Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate: A Comprehensive Overview

The compound with CAS No. 1001811-55-7, named [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent studies due to its unique structural features and promising biological activities. The molecule consists of a cyanocyclohexane moiety, a carbamate group, and a sulfanyl acetate group, which collectively contribute to its versatile properties.

Recent research has highlighted the importance of the cyanocyclohexane group in enhancing the stability and bioavailability of the compound. This group acts as a protective agent, ensuring that the molecule remains intact under various physiological conditions. Additionally, the carbamate group plays a crucial role in modulating the compound's pharmacokinetics, making it suitable for targeted drug delivery systems.

The sulfanyl acetate moiety has been shown to exhibit strong antioxidant properties, which makes this compound a potential candidate for use in anti-inflammatory and neuroprotective therapies. Studies conducted in 2023 have demonstrated that this group can effectively scavenge free radicals and reduce oxidative stress in cellular models. Furthermore, the compound's ability to penetrate biological membranes has been attributed to its unique cyclodextrin-like structure, which enhances its solubility and bioavailability.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of environmentally friendly catalysts has been proposed in recent studies to minimize the ecological footprint of its production. This approach not only ensures cost-effectiveness but also aligns with the growing demand for sustainable chemical processes.

The application of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in advanced materials science, particularly in the development of high-performance polymers and coatings. Researchers have explored its potential as a building block for creating self-healing materials due to its ability to undergo reversible chemical transformations under specific conditions.

In conclusion, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups endow it with exceptional properties that continue to be explored by scientists worldwide. As research progresses, this compound is expected to play an increasingly important role in advancing both medical treatments and material innovations.